Methyl 2-cyclopropyl-6-fluorobenzoate

• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol
• IUPAC Name: methyl 2-cyclopropyl-6-fluorobenzoate
• InChI: InChI=1S/C11H11FO2/c1-14-11(13)10-8(7-5-6-7)3-2-4-9(10)12/h2-4,7H,5-6H2,1H3
• InChI Key: BHKIOVDPLRHDJI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1F)C2CC2

Description

Methyl 2-cyclopropyl-6-fluorobenzoate is a useful research compound. Its molecular formula is C11H11FO2 and its molecular weight is 194.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-bromo-6-fluorobenzoate (2, 11.29 g, 48.5 mmol), cyclopropylboronic acid (6.24 g, 72.7 mmol), K3PO4 (30.85 g, 145.4 mmol) and Pd(PPh3)4 (2.80 g, 2.4 mmol) were mixed under argon in a degassed mixture of toluene and water (20:1, 160 mL). The resulting brown suspension was heated at reflux for 2.5 h, cooled, filtered through Celite, and evaporated. The residue was partitioned between ethyl acetate (150 mL) and brine (150 mL). The layers were separated and organic layer was dried over magnesium sulfate and evaporated. The oily residue was suspended in hexane and the solid was removed by filtration. Evaporation of the filtrate afforded the title compound (9.30 g, 47.9 mmol, 99%) as a light brown oil.